For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide on the Core Mechanism of Action of Mepenzolate (B1170382) Bromide
This document provides a comprehensive technical overview of the mechanism of action for mepenzolate bromide, a quaternary ammonium (B1175870) anticholinergic agent. It details the molecular interactions, physiological effects, and relevant experimental methodologies for its characterization.
Core Mechanism of Action: Muscarinic Acetylcholine (B1216132) Receptor Antagonism
Mepenzolate bromide functions as a postganglionic parasympathetic inhibitor by acting as a competitive, non-selective antagonist of muscarinic acetylcholine receptors (mAChRs).[1][2][3][4] Its primary therapeutic effects are mediated by blocking the action of the neurotransmitter acetylcholine at these receptors on the surface of effector cells, such as smooth muscle and glandular tissue.[4][5] This antagonism leads to a reduction in smooth muscle contraction and glandular secretion.[2][3][4][6]
The five subtypes of muscarinic receptors (M1-M5) are G-protein-coupled receptors (GPCRs) involved in diverse physiological processes.[7] Mepenzolate bromide's effects on the gastrointestinal tract are primarily due to its antagonism of M3 receptors located on smooth muscle cells and secretory glands.[1] Blockade of these receptors inhibits acetylcholine-induced increases in intracellular calcium, leading to smooth muscle relaxation and reduced secretion.[8] Its bronchodilatory effects are also explained by its antagonistic action on M3 receptors in the airways.[1][9]
As a quaternary ammonium compound, mepenzolate bromide is highly polar. This chemical property reduces its ability to cross lipid membranes, including the blood-brain barrier, which is believed to decrease the incidence of central nervous system side effects compared to tertiary amine anticholinergics.[5]
Caption: Signaling pathway of M3 muscarinic receptor antagonism by mepenzolate bromide.
Quantitative Data
Receptor Binding Affinity
Mepenzolate bromide exhibits a high affinity for muscarinic receptors, with specific binding constants (Ki) in the low nanomolar range.[1] The enantiomer (R)-mepenzolate shows a higher affinity for the M3 receptor than the (S)-mepenzolate enantiomer.[10]
| Receptor Subtype | Ligand | Ki (nM) | Source |
| Human M2 (hM2R) | Mepenzolate Bromide | 0.68 | [1] |
| Human M3 (hM3R) | Mepenzolate Bromide | 2.6 | [1] |
| Human M3 (hM3R) | (R)-(-)-12 (derivative) | Highest Affinity | [9] |
| Human M3 (hM3R) | MP-AD (derivative) | Highest Affinity | [11][12] |
Pharmacokinetic Parameters
The absorption of mepenzolate bromide from the gastrointestinal tract is low and incomplete, a characteristic common to quaternary ammonium compounds.[2][4][6]
| Parameter | Value | Details | Source |
| Absorption | Low / Incomplete | Following oral administration. | [2][4][6] |
| Excretion | 3% to 22% | In urine over a 5-day period after oral dose. | [2][4][6] |
| Remainder | In feces, presumed to be unabsorbed drug. | [6] | |
| Tmax | ~1-3 hours (fasted) | Time to maximum plasma concentration. | [4] |
| ~1-4 hours (post-meal) | [4] |
Physiological Effects
The primary physiological effects of mepenzolate bromide stem directly from its anticholinergic mechanism.
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Gastrointestinal (GI) Tract: It decreases gastric acid and pepsin secretion and suppresses spontaneous contractions of the colon.[2][3][4][6] This makes it useful as an adjunctive therapy for peptic ulcers and for suppressing the gastrointestinal hypermotility associated with irritable bowel syndrome.[1][3][5][6][13]
-
Bronchodilation: By antagonizing M3 receptors on airway smooth muscle, mepenzolate bromide produces a bronchodilatory effect.[1][10] This has led to research into its potential as a therapeutic for chronic obstructive pulmonary disease (COPD).[1][9][10]
-
Anti-inflammatory Effects: Some studies suggest that mepenzolate bromide also possesses anti-inflammatory properties that are independent of its muscarinic receptor antagonism.[1][9] It has been identified as an inhibitor of GPR109A, a receptor involved in inflammatory signaling.[1]
Experimental Protocols
The characterization of mepenzolate bromide's binding affinity for muscarinic receptors is typically performed using in vitro radioligand binding assays.[14][15]
Competitive Radioligand Binding Assay Protocol
This protocol outlines a standard method to determine the inhibition constant (Ki) of mepenzolate bromide for a specific muscarinic receptor subtype. The assay measures the ability of unlabeled mepenzolate bromide to compete with and displace a known high-affinity radiolabeled antagonist (e.g., [³H]-N-methylscopolamine, [³H]-NMS) from the receptor.[7]
1. Materials and Reagents:
-
Cell Membranes: Membranes prepared from cell lines (e.g., CHO, HEK) stably expressing a single human muscarinic receptor subtype (M1-M5).[7]
-
Radioligand: A high-affinity muscarinic antagonist, such as [³H]-NMS, at a concentration near its dissociation constant (Kd).[7]
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Test Compound: Mepenzolate bromide, dissolved in an appropriate vehicle (e.g., DMSO) to create a stock solution for serial dilutions.
-
Non-specific Binding (NSB) Control: A high concentration (e.g., 1-10 µM) of a non-radiolabeled, high-affinity antagonist like atropine (B194438).[7]
-
Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.[7]
-
Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/B or GF/C).
-
Scintillation Counter: To quantify radioactivity.[14]
2. Assay Procedure:
-
Plate Setup: Set up a 96-well plate with triplicate wells for each condition: Total Binding (TB), Non-specific Binding (NSB), and Competition (various concentrations of mepenzolate bromide).[7]
-
Incubation: To the appropriate wells, add the assay buffer, radioligand, cell membranes, and either vehicle (for TB), atropine (for NSB), or a specific concentration of mepenzolate bromide (for Competition).
-
Equilibration: Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a sufficient duration to allow the binding to reach equilibrium.
-
Harvesting: Rapidly separate the receptor-bound radioligand from the unbound ligand by filtering the contents of each well through the glass fiber filters using the cell harvester.[14] Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.
-
Quantification: Place the filters into scintillation vials, add a suitable scintillation cocktail, and measure the retained radioactivity using a liquid scintillation counter.[14]
3. Data Analysis:
-
Calculate Specific Binding: Subtract the average counts per minute (CPM) of the NSB wells from the CPM of all other wells.
-
Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the mepenzolate bromide concentration.
-
Determine IC50: Use non-linear regression analysis to fit the competition curve and determine the IC50 value, which is the concentration of mepenzolate bromide that inhibits 50% of the specific binding of the radioligand.[14]
-
Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
Caption: Experimental workflow for a competitive radioligand binding assay.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. mims.com [mims.com]
- 3. drugs.com [drugs.com]
- 4. Mepenzolate : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]
- 5. Mepenzolate - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. accessdata.fda.gov [accessdata.fda.gov]
- 7. benchchem.com [benchchem.com]
- 8. A predictive in vitro model of the impact of drugs with anticholinergic properties on human neuronal and astrocytic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Chemical modification-mediated optimisation of bronchodilatory activity of mepenzolate, a muscarinic receptor antagonist with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Synthesis and biological comparison of enantiomers of mepenzolate bromide, a muscarinic receptor antagonist with bronchodilatory and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Identification of Mepenzolate Derivatives With Long-Acting Bronchodilatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Identification of Mepenzolate Derivatives With Long-Acting Bronchodilatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Mepenzolate Bromide - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 14. benchchem.com [benchchem.com]
- 15. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
